Cas no 2418731-52-7 (N-(2-amino-2-phenylethyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide hydrochloride)

• Product Name: N-(2-amino-2-phenylethyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide hydrochloride
• CAS No: 2418731-52-7
• MF: C₁₈H₁₉ClN₂O₃
• MW: 346.808063745499
• MDL: MFCD32679875
• CID: 5679096
• PubChem ID: 165775313
• Update Time: 2025-05-20

N-(2-amino-2-phenylethyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26676639
• 2418731-52-7
• N-(2-amino-2-phenylethyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide hydrochloride

• MDL： MFCD32679875
• Inchi： 1S/C18H18N2O3.ClH/c19-15(12-6-2-1-3-7-12)11-20-17(21)16-10-13-8-4-5-9-14(13)18(22)23-16;/h1-9,15-16H,10-11,19H2,(H,20,21);1H
• InChI Key： UEFGNSSPDZZRHI-UHFFFAOYSA-N
• SMILES： Cl.O1C(C2C=CC=CC=2CC1C(NCC(C1C=CC=CC=1)N)=O)=O

Computed Properties

• Exact Mass: 346.1084202g/mol
• Monoisotopic Mass: 346.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4Ų

Additional information on N-(2-amino-2-phenylethyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide hydrochloride

Professional Introduction to N-(2-amino-2-phenylethyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide hydrochloride (CAS No. 2418731-52-7)

N-(2-amino-2-phenylethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide hydrochloride) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2418731-52-7, represents a novel class of molecules with potential therapeutic applications. Its unique structural features, including a benzopyran core and an aminoethyl side chain, make it a subject of intense research interest.

The benzopyran scaffold is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with biological targets in a highly specific manner. The presence of the 1-oxo group and the dihydro functionality further enhances its structural complexity, contributing to its potential as a drug candidate. The hydrochloride salt form of this compound improves its solubility and stability, making it more suitable for various pharmaceutical applications.

In recent years, there has been a surge in research focused on developing new compounds that can modulate neurological and inflammatory pathways. The structure of N-(2-amino-2-phenylethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide hydrochloride) suggests that it may have interactions with enzymes and receptors involved in these pathways. Specifically, the aminoethyl side chain could serve as a binding moiety for proteins such as kinases or other enzymes implicated in neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further derivatization. By modifying specific functional groups, researchers can explore a wide range of biological activities. For instance, the 1-oxo group could be replaced with other oxygen-containing functionalities to alter the electronic properties of the molecule, thereby tuning its interaction with biological targets. Similarly, variations in the phenyl ring or the aminoethyl side chain could lead to novel analogs with enhanced potency or selectivity.

The hydrochloride salt form of this compound also offers advantages in terms of formulation and delivery. Salts are often more stable and have better solubility compared to their free base forms, which is crucial for developing effective pharmaceutical formulations. This improved solubility can facilitate oral administration or other routes of delivery, making it more feasible for clinical translation.

Recent studies have highlighted the importance of benzopyran derivatives in addressing various therapeutic challenges. For example, certain benzopyrans have been shown to exhibit anti-inflammatory and antioxidant properties, which are relevant in conditions such as Alzheimer's disease and other neurodegenerative disorders. The compound under discussion shares structural similarities with these known bioactive molecules, suggesting that it may also possess similar therapeutic potential.

The synthesis of N-(2-amino-2-phenylethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide hydrochloride) involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the benzopyran core through cyclization reactions, followed by functionalization at various positions to introduce the desired substituents. The introduction of the aminoethyl side chain requires careful control to ensure regioselectivity and high yield.

In addition to its potential therapeutic applications, this compound may also find utility in chemical biology studies. Its unique structure allows researchers to probe interactions with biological targets at a molecular level, providing insights into disease mechanisms and potential drug modes of action. Such studies are crucial for understanding complex biological processes and developing targeted therapies.

The development of new drugs is an iterative process that relies heavily on both computational modeling and experimental validation. Computational methods can predict how this compound might interact with biological targets based on its structure, while experimental studies provide empirical data to confirm these predictions. This combined approach accelerates the discovery pipeline and increases the likelihood of successful drug development.

The future prospects for N-(2-amino-2-phenylethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide hydrochloride) are promising given its unique structural features and potential therapeutic applications. As research continues, it is likely that new derivatives will be synthesized and evaluated for their biological activity. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in realizing its full potential as a therapeutic agent.

In conclusion, N-(2-amino-2-phenylethyl-1-oxo-3,4-dihydro-1H-benzopyran)-3-carboxamide hydrochloride (CAS No. 2418731) is a structurally complex and intriguing compound with significant potential in pharmaceutical research. Its unique features make it a valuable tool for developing new drugs targeting neurological and inflammatory disorders. As research progresses, this compound is likely to play an important role in advancing our understanding of disease mechanisms and developing novel therapeutics.